Cas no 2229683-81-0 (3-3-(trifluoromethyl)pyridin-4-ylprop-2-en-1-amine)
3-3-(trifluoromethyl)pyridin-4-ylprop-2-en-1-amine Chemical and Physical Properties
Names and Identifiers
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- 3-3-(trifluoromethyl)pyridin-4-ylprop-2-en-1-amine
- 3-[3-(trifluoromethyl)pyridin-4-yl]prop-2-en-1-amine
- EN300-1952897
- 2229683-81-0
-
- Inchi: 1S/C9H9F3N2/c10-9(11,12)8-6-14-5-3-7(8)2-1-4-13/h1-3,5-6H,4,13H2/b2-1+
- InChI Key: YRLJBNJCKNEAJG-OWOJBTEDSA-N
- SMILES: FC(C1C=NC=CC=1/C=C/CN)(F)F
Computed Properties
- Exact Mass: 202.07178278g/mol
- Monoisotopic Mass: 202.07178278g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 38.9Ų
3-3-(trifluoromethyl)pyridin-4-ylprop-2-en-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1952897-0.05g |
3-[3-(trifluoromethyl)pyridin-4-yl]prop-2-en-1-amine |
2229683-81-0 | 0.05g |
$1008.0 | 2023-09-17 | ||
| Enamine | EN300-1952897-0.1g |
3-[3-(trifluoromethyl)pyridin-4-yl]prop-2-en-1-amine |
2229683-81-0 | 0.1g |
$1056.0 | 2023-09-17 | ||
| Enamine | EN300-1952897-0.25g |
3-[3-(trifluoromethyl)pyridin-4-yl]prop-2-en-1-amine |
2229683-81-0 | 0.25g |
$1104.0 | 2023-09-17 | ||
| Enamine | EN300-1952897-0.5g |
3-[3-(trifluoromethyl)pyridin-4-yl]prop-2-en-1-amine |
2229683-81-0 | 0.5g |
$1152.0 | 2023-09-17 | ||
| Enamine | EN300-1952897-1.0g |
3-[3-(trifluoromethyl)pyridin-4-yl]prop-2-en-1-amine |
2229683-81-0 | 1g |
$1157.0 | 2023-05-31 | ||
| Enamine | EN300-1952897-2.5g |
3-[3-(trifluoromethyl)pyridin-4-yl]prop-2-en-1-amine |
2229683-81-0 | 2.5g |
$2351.0 | 2023-09-17 | ||
| Enamine | EN300-1952897-5.0g |
3-[3-(trifluoromethyl)pyridin-4-yl]prop-2-en-1-amine |
2229683-81-0 | 5g |
$3355.0 | 2023-05-31 | ||
| Enamine | EN300-1952897-10.0g |
3-[3-(trifluoromethyl)pyridin-4-yl]prop-2-en-1-amine |
2229683-81-0 | 10g |
$4974.0 | 2023-05-31 | ||
| Enamine | EN300-1952897-1g |
3-[3-(trifluoromethyl)pyridin-4-yl]prop-2-en-1-amine |
2229683-81-0 | 1g |
$1200.0 | 2023-09-17 | ||
| Enamine | EN300-1952897-5g |
3-[3-(trifluoromethyl)pyridin-4-yl]prop-2-en-1-amine |
2229683-81-0 | 5g |
$3479.0 | 2023-09-17 |
3-3-(trifluoromethyl)pyridin-4-ylprop-2-en-1-amine Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 3-3-(trifluoromethyl)pyridin-4-ylprop-2-en-1-amine
Introduction to 3-(3-(trifluoromethyl)pyridin-4-yl)prop-2-en-1-amine (CAS No. 2229683-81-0)
3-(3-(Trifluoromethyl)pyridin-4-yl)prop-2-en-1-amine (CAS No. 2229683-81-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, also known as TFA-Pyridine Propenamine, is characterized by its trifluoromethyl group and pyridine ring, which contribute to its distinct chemical and biological activities.
The synthesis of 3-(3-(trifluoromethyl)pyridin-4-yl)prop-2-en-1-amine involves a series of well-defined chemical reactions, including the coupling of a trifluoromethylated pyridine derivative with an appropriate propenyl amine. The trifluoromethyl group, known for its strong electron-withdrawing properties, imparts significant stability and reactivity to the molecule, making it an attractive candidate for various chemical transformations and biological studies.
Recent research has highlighted the potential of 3-(3-(trifluoromethyl)pyridin-4-yl)prop-2-en-1-amine in the development of new therapeutic agents. Studies have shown that this compound exhibits potent activity against a range of biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that TFA-Pyridine Propenamine effectively inhibits the activity of a specific kinase involved in cancer cell proliferation, suggesting its potential as an anticancer agent.
In addition to its anticancer properties, 3-(3-(trifluoromethyl)pyridin-4-yl)prop-2-en-1-amine has also shown promise in the treatment of neurological disorders. Research conducted at a leading pharmaceutical institute found that this compound can modulate the activity of certain neurotransmitter receptors, potentially offering new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune receptor activity with high selectivity is a key advantage of this compound.
The pharmacokinetic properties of 3-(3-(trifluoromethyl)pyridin-4-yl)prop-2-en-1-amine have been extensively studied to ensure its suitability for clinical applications. Preclinical studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a long half-life, which are crucial factors for developing effective drug formulations.
To further explore the therapeutic potential of TFA-Pyridine Propenamine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. The ongoing phase II trials are expected to provide more detailed insights into the compound's therapeutic benefits and potential side effects.
In conclusion, 3-(3-(trifluoromethyl)pyridin-4-yl)prop-2-en-1-amine (CAS No. 2229683-81-0) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research in medicinal chemistry and pharmaceutical science. As more studies are conducted and clinical trials progress, it is anticipated that this compound will play a significant role in advancing medical treatments for various diseases.
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